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Compound of Interest

Compound Name: D-87503

CAS No.: 800394-83-6

Cat. No.: B606918

Get Quote

Technical Support Center: D-87503
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the long-term stability of D-87503 in solution. The information is intended for

researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is D-87503 and what is its primary mechanism of action?

D-87503 is a chemical compound identified as 1-Allyl-3-[3-(4-hydroxy-phenyl)-pyrido[2,3-

b]pyrazin-6-yl]-thiourea. It functions as a dual inhibitor of extracellular signal-regulated kinase

(ERK) and phosphoinositide 3-kinase (PI3K).[1][2] As an inhibitor of the PI3K/Akt/mTOR

signaling pathway, it has been shown to suppress the downstream substrates Akt and Rsk1

kinase.[2]

Q2: What are the general recommendations for storing D-87503?

D-87503 should be stored under specific conditions to ensure its stability. For long-term

storage, it is recommended to store the compound in its solid (powder) form. When in solution,
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storage at ultra-low temperatures is advised.

Table 1: Recommended Storage Conditions for D-87503

Form Storage Temperature Duration

Powder -20°C 3 years

Powder 4°C 2 years

In Solvent -80°C 6 months

In Solvent -20°C 1 month

Data sourced from AbMole

BioScience.[2]

Q3: In which solvents is D-87503 soluble?

D-87503 is soluble in dimethyl sulfoxide (DMSO).[2] The specific solubility in other organic

solvents has not been widely reported in publicly available literature. For experimental

purposes, it is recommended to test solubility in small quantities of the desired solvent before

preparing a bulk stock solution.

Q4: Is there specific data on the long-term stability of D-87503 in DMSO or other solvents?

Currently, there is a lack of publicly available, detailed quantitative data on the long-term

stability of D-87503 in solution. Commercial suppliers provide general storage guidelines, but

percentage degradation over extended periods at various temperatures has not been

published. Therefore, it is highly recommended that researchers perform their own stability

assessments for their specific experimental conditions.

Troubleshooting Guide
Issue: I am observing a decrease in the activity of my D-87503 solution over time.

Possible Causes and Solutions:
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Improper Storage: Ensure that your D-87503 stock solutions are stored at the recommended

temperatures (-80°C for up to 6 months or -20°C for up to 1 month). Avoid repeated freeze-

thaw cycles, as this can degrade the compound. It is best practice to aliquot the stock

solution into smaller, single-use volumes.

Solvent Quality: The purity of the solvent can impact compound stability. Use anhydrous,

high-purity DMSO for preparing stock solutions. The presence of water in DMSO can affect

the stability of some compounds.

Light Exposure: While specific data on the photosensitivity of D-87503 is not available, many

complex organic molecules are sensitive to light. Protect your solutions from light by using

amber vials or by wrapping the vials in foil.

pH Sensitivity: The stability of D-87503 in aqueous solutions of varying pH has not been

documented. If you are diluting your DMSO stock into an aqueous buffer for your

experiments, the pH of the buffer could potentially affect the compound's stability over the

duration of the experiment. It is advisable to prepare fresh dilutions for each experiment.

Experimental Protocols
Protocol for Assessing the Long-Term Stability of D-87503 in Solution

This protocol outlines a general method for researchers to determine the stability of D-87503 in

a specific solvent under their desired storage conditions. The primary analytical method used is

High-Performance Liquid Chromatography (HPLC) with UV detection, which can quantify the

amount of intact D-87503 over time.

Materials:

D-87503 powder

High-purity, anhydrous DMSO (or other solvent of interest)

Amber glass vials with screw caps

Calibrated analytical balance

Volumetric flasks and pipettes
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HPLC system with a UV detector and a suitable C18 column

Mobile phase for HPLC (e.g., acetonitrile and water with a modifier like formic acid or

trifluoroacetic acid, to be optimized)

Procedure:

Prepare a Stock Solution: Accurately weigh a known amount of D-87503 powder and

dissolve it in a precise volume of DMSO to create a stock solution of a known concentration

(e.g., 10 mM).

Aliquot the Stock Solution: Dispense the stock solution into multiple amber glass vials. This

will allow you to test different time points without disturbing the other samples.

Establish Time Zero (T0) Sample: Immediately after preparation, take one aliquot for

immediate analysis. This will serve as your baseline (T0) measurement.

Storage: Store the remaining aliquots under the desired conditions (e.g., -20°C, 4°C, room

temperature).

Time Point Analysis: At regular intervals (e.g., 1 week, 1 month, 3 months, 6 months),

retrieve one aliquot from storage.

Sample Preparation for HPLC: Allow the aliquot to thaw completely and come to room

temperature. Prepare a dilution of the sample in the mobile phase to a concentration that is

within the linear range of your HPLC method.

HPLC Analysis: Inject the prepared sample onto the HPLC system.

Data Analysis:

Identify the peak corresponding to D-87503 based on its retention time from the T0

sample.

Measure the peak area of D-87503 at each time point.

Calculate the percentage of D-87503 remaining at each time point relative to the T0 peak

area.
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Monitor for the appearance of new peaks, which may indicate degradation products.

Table 2: Example of Stability Data Presentation

Time Point
Storage
Condition

Peak Area of
D-87503

% Remaining Observations

T0 N/A 1,200,000 100%
Single major

peak

1 Month -20°C 1,188,000 99%
No significant

new peaks

1 Month 4°C 1,140,000 95%
Minor new peak

observed

1 Month Room Temp 960,000 80%

Significant

degradation

peaks

Visualizations
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Caption: Workflow for assessing the long-term stability of D-87503 in solution.
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Caption: Simplified signaling pathways inhibited by D-87503.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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